1-phenyl-N-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• IUPAC Name: N-(4-methylphenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C21H21N3S/c1-16-9-11-18(12-10-16)22-21(25)24-15-14-23-13-5-8-19(23)20(24)17-6-3-2-4-7-17/h2-13,20H,14-15H2,1H3,(H,22,25)
• InChI Key: KCWGTENJSCSAJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)N2CCN3C=CC=C3C2C4=CC=CC=C4
• Molecular Formula: C21H21N3S
• Molecular Weight: 347.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a pyrrolopyrazine core, a phenyl group, a tolyl group, and a carbothioamide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving the formation of the pyrrolopyrazine core followed by the attachment of the phenyl, tolyl, and carbothioamide groups. The exact methods and reagents used would depend on the specific synthesis route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolopyrazine core suggests that this compound could have a planar structure, with the phenyl and tolyl groups extending out from this plane. The carbothioamide group could also influence the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carbothioamide group could potentially undergo hydrolysis or reduction reactions. The phenyl and tolyl groups could also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Photonic and Optical Materials

Fluorescent Labeling and Bioimaging

Click Chemistry and Thiol Detection

Organic Synthesis and Drug Development

Materials for Organic Electronics

Anticancer and Antimicrobial Activity

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological target. For example, if this compound is designed to act as a drug, it could interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

The future research directions for this compound could include further studies to fully elucidate its physical and chemical properties, investigations into its potential uses in various applications such as in the development of new drugs or materials, and the exploration of new synthesis routes to improve its production.